Cas no 73901-01-6 (2,4-Dinitrobenzenesulfonamide)

2,4-Dinitrobenzenesulfonamide structure
2,4-Dinitrobenzenesulfonamide structure
Product Name:2,4-Dinitrobenzenesulfonamide
CAS No:73901-01-6
MF:C6H5N3O6S
MW:247.185399770737
MDL:MFCD09733471
CID:541840
PubChem ID:10911854
Update Time:2025-04-19

2,4-Dinitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dinitrobenzenesulfonamide
    • Benzenesulfonamide, 2,4-dinitro-
    • 2,4-dinitrobenzene-1-sulfonamide
    • AC1Q557C
    • AGN-PC-00EP3Z
    • ANW-67759
    • CTK2H0807
    • MolPort-004-304-744
    • HMMRSEKWXWQVIW-UHFFFAOYSA-N
    • 1470AC
    • NE19610
    • ST24038679
    • GS0949
    • DS-16528
    • 73901-01-6
    • F52573
    • EN300-60073
    • DTXSID90448134
    • C6H5N3O6S
    • A917110
    • SCHEMBL1219754
    • YCA90101
    • CS-0157169
    • AKOS000139837
    • MFCD09733471
    • DB-337910
    • DTXCID60398955
    • MDL: MFCD09733471
    • Inchi: 1S/C6H5N3O6S/c7-16(14,15)6-2-1-4(8(10)11)3-5(6)9(12)13/h1-3H,(H2,7,14,15)
    • InChI Key: HMMRSEKWXWQVIW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(N)(=O)=O

Computed Properties

  • Exact Mass: 246.98990606g/mol
  • Monoisotopic Mass: 246.98990606g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 160

2,4-Dinitrobenzenesulfonamide Security Information

2,4-Dinitrobenzenesulfonamide Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Alichem
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2,4-Dinitrobenzenesulfonamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:73901-01-6)2,4-Dinitrobenzenesulfonamide
Order Number:A917110
Stock Status:in Stock
Quantity:1g/5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:01
Price ($):223.0/675.0/1093.0/2295.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:73901-01-6)2,4-Dinitrobenzenesulfonamide
A917110
Purity:99%/99%/99%/99%
Quantity:1g/5g/10g/25g
Price ($):223.0/675.0/1093.0/2295.0
Email